N-ethyl-2-((4-oxo-3-phenethyl-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)thio)-N-phenylacetamide

• IUPAC Name: N-ethyl-2-[4-oxo-3-(2-phenylethyl)thieno[3,2-d]pyrimidin-2-yl]sulfanyl-N-phenylacetamide
• InChI: InChI=1S/C24H23N3O2S2/c1-2-26(19-11-7-4-8-12-19)21(28)17-31-24-25-20-14-16-30-22(20)23(29)27(24)15-13-18-9-5-3-6-10-18/h3-12,14,16H,2,13,15,17H2,1H3
• InChI Key: NQAJZTBYZSVWIB-UHFFFAOYSA-N
• Canonical SMILES: CCN(C1=CC=CC=C1)C(=O)CSC2=NC3=C(C(=O)N2CCC4=CC=CC=C4)SC=C3
• Molecular Formula: C24H23N3O2S2
• Molecular Weight: 449.6 g/mol
• CAS No.: 1787906-19-7

Description

Physical and Chemical Properties Analysis

The physical and chemical properties of a compound include its molecular weight, melting point, boiling point, solubility, etc. The molecular weight of “N-ethyl-2-((4-oxo-3-phenethyl-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)thio)-N-phenylacetamide” is 417.553.

Scientific Research Applications

Therapeutic Agent Development

Research in medicinal chemistry has led to the synthesis of compounds as potential dual inhibitors of thymidylate synthase (TS) and dihydrofolate reductase (DHFR), which are critical enzymes in the folate pathway of cancer cells. For example, a study by Gangjee et al. (2009) demonstrated that certain analogues, specifically designed with substitutions on the thieno[2,3-d]pyrimidine ring, exhibited remarkable inhibitory activity against human TS and DHFR. This potent inhibition suggests their utility as antitumor agents with nanomolar effectiveness against tumor cells in culture, highlighting their potential in cancer therapy (Gangjee et al., 2009).

Chemical Synthesis and Reactivity Studies

The synthesis of heterocyclic compounds, including pyrimidinone and oxazinone derivatives, has been explored for their antimicrobial properties. A study detailed the reaction of ethyl N-(3-cyano-4, 5-dihydro-2-thienyl) oxamate with various compounds to produce derivatives with potential as antibacterial agents. This research showcases the versatility of thieno[3,2-d]pyrimidin-2-yl derivatives in generating a broad range of biologically active compounds (Hachiyama et al., 1983).

Biological Activity Evaluation

In the realm of drug discovery, the synthesis and pharmacological evaluation of compounds based on thieno[3,2-d]pyrimidin-2-yl derivatives have been extensively studied. For instance, Shukla et al. (2012) investigated bis-2-(5-phenylacetamido-1,2,4-thiadiazol-2-yl)ethyl sulfide analogs as glutaminase inhibitors. These compounds demonstrated the ability to inhibit the growth of human lymphoma cells, offering a promising avenue for the treatment of cancer through the modulation of glutaminase activity (Shukla et al., 2012).